Cas no 89972-80-5 (2,2':6',2''-Terpyridine, 4'-(4-methoxyphenyl)-, hydrobromide)

• Product Name: 2,2':6',2''-Terpyridine, 4'-(4-methoxyphenyl)-, hydrobromide
• CAS No: 89972-80-5
• MF: C₂₂H₁₈BrN₃O
• MW: 420.301824092865
• CID: 584355
• PubChem ID: 71327076
• Update Time: 2025-04-19

2,2':6',2''-Terpyridine, 4'-(4-methoxyphenyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-(4-methoxyphenyl)-, hydrobromide
• 4-(4-methoxyphenyl)-2,6-dipyridin-2-ylpyridine,hydrobromide
• 89972-80-5
• 2~4~-(4-Methoxyphenyl)-1~2~,2~2~:2~6~,3~2~-terpyridine--hydrogen bromide (1/1)
• DTXSID50756186

• Inchi： 1S/C22H17N3O.BrH/c1-26-18-10-8-16(9-11-18)17-14-21(19-6-2-4-12-23-19)25-22(15-17)20-7-3-5-13-24-20;/h2-15H,1H3;1H
• InChI Key： FOVASNPXEPSLKT-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=CC(=CC=1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1

Computed Properties

• Exact Mass: 419.06332g/mol
• Monoisotopic Mass: 419.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų